638-08-4

Stearic anhydride

In Stock

• CAS RN:
• 638-08-4

• Formula:
• C36H70O3

• InChI:
• InChI=1S/C36H70O3/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35(37)39-36(38)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-34H2,1-2H3

• InChIKey:
• WVJVHUWVQNLPCR-UHFFFAOYSA-N

• Stearic anhydride is a useful research compound. Its molecular formula is C36H70O3 and its molecular weight is 550.9 g/mol. The purity is usually 95%.

Isomontanic acid

• CAS RN:
• 5638-08-4

• Formula:
• C28H56O2

• InChI:
• InChI=1S/C28H56O2/c1-27(2)25-23-21-19-17-15-13-11-9-7-5-3-4-6-8-10-12-14-16-18-20-22-24-26-28(29)30/h27H,3-26H2,1-2H3,(H,29,30)

• InChIKey:
• GCUBDUZUXAQLEY-UHFFFAOYSA-N

• 26-methylheptacosanoic acid is a methyl-branched fatty acid that is heptacosanoic acid substituted by a methyl group at position 26. It is a branched-chain saturated fatty acid, a methyl-branched fatty acid and a very long-chain fatty acid. It derives from a heptacosanoic acid.

2,3-Dimethyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)imidazo[1,2-a]pyrimidine

In Stock

• CAS RN:
• 1111638-08-4

• Formula:
• C14H20BN3O2

• InChI:
• InChI=1S/C14H20BN3O2/c1-9-10(2)18-8-11(7-16-12(18)17-9)15-19-13(3,4)14(5,6)20-15/h7-8H,1-6H3

• InChIKey:
• BHRVIUPYDDNZCA-UHFFFAOYSA-N

• 2,3-Dimethyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)imidazo[1,2-a]pyrimidine is a useful research compound. Its molecular formula is C14H20BN3O2 and its molecular weight is 273.14 g/mol. The purity is usually 95%.

3-fluoro-N-(2-(thiophen-3-yl)benzyl)benzamide

In Stock

• CAS RN:
• 1797638-08-4

• Formula:
• C18H14FNOS

• InChI:
• InChI=1S/C18H14FNOS/c19-16-6-3-5-13(10-16)18(21)20-11-14-4-1-2-7-17(14)15-8-9-22-12-15/h1-10,12H,11H2,(H,20,21)

• InChIKey:
• ADYLKTJJHJTUDO-UHFFFAOYSA-N

• 3-fluoro-N-(2-(thiophen-3-yl)benzyl)benzamide is a useful research compound. Its molecular formula is C18H14FNOS and its molecular weight is 311.37. The purity is usually 95%.

1-[5-(2,2,2-Trifluoroacetyl)-2,5-diazabicyclo[2.2.1]heptan-2-yl]prop-2-en-1-one

Usually In Stock

• CAS RN:
• 2361638-08-4

• Formula:
• C10H11F3N2O2

• InChI:
• InChI=1S/C10H11F3N2O2/c1-2-8(16)14-4-7-3-6(14)5-15(7)9(17)10(11,12)13/h2,6-7H,1,3-5H2

• InChIKey:
• HYZIYBVRRLCEDY-UHFFFAOYSA-N

• 1-[5-(2,2,2-Trifluoroacetyl)-2,5-diazabicyclo[2.2.1]heptan-2-yl]prop-2-en-1-one is a useful research compound. Its molecular formula is C10H11F3N2O2 and its molecular weight is 248.205. The purity is usually 95%.